3-(6-Methoxy-pyrimidin-4-ylamino)-piperidine-1-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl 3-[(6-methoxypyrimidin-4-yl)amino]piperidine-1-carboxylate
• InChI: InChI=1S/C15H24N4O3/c1-15(2,3)22-14(20)19-7-5-6-11(9-19)18-12-8-13(21-4)17-10-16-12/h8,10-11H,5-7,9H2,1-4H3,(H,16,17,18)
• InChI Key: FJGSNUICSINITM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC(C1)NC2=CC(=NC=N2)OC
• Molecular Formula: C15H24N4O3
• Molecular Weight: 308.38 g/mol

Description

“3-(6-Methoxy-pyrimidin-4-ylamino)-piperidine-1-carboxylic acid tert-butyl ester” is a chemical compound. It is used for pharmaceutical testing.

Scientific Research Applications

Synthesis of N-heterocycles via Sulfinimines

Chiral sulfinamides, particularly tert-butanesulfinamide, have been extensively utilized in the stereoselective synthesis of amines and their derivatives. This methodology is pivotal for generating diverse N-heterocycles, such as piperidines and pyrrolidines, which are key structural motifs in many natural products and therapeutically relevant compounds. The research emphasizes the importance of sulfinamide-mediated asymmetric synthesis in developing structurally diverse N-heterocycles, highlighting a potential pathway for synthesizing related compounds like 3-(6-Methoxy-pyrimidin-4-ylamino)-piperidine-1-carboxylic acid tert-butyl ester (Philip et al., 2020).

Biotechnological Routes and Lactic Acid

Lactic acid's biotechnological production from biomass offers insights into the green chemistry future, where derivatives of lactic acid serve as feedstocks for synthesizing various chemicals. This approach underscores the potential for sustainable synthesis routes that could be adapted for related ester compounds, highlighting the broader applicability of biomass-derived materials in chemical synthesis (Gao et al., 2011).

Betalains: Chemistry and Biochemistry

The study of betalains, nitrogenous plant pigments, provides a detailed understanding of the biosynthesis and chemical diversity of natural compounds. This research sheds light on the enzymatic pathways and chemical reactions involved in the synthesis of complex natural products, offering potential insights into the biosynthetic pathways that could be relevant for synthesizing structurally complex compounds like 3-(6-Methoxy-pyrimidin-4-ylamino)-piperidine-1-carboxylic acid tert-butyl ester (Khan & Giridhar, 2015).

Functional Chemical Groups in CNS Drug Synthesis

Exploring functional chemical groups that may serve as lead molecules for CNS activity highlights the significance of heterocycles in medicinal chemistry. This study's insights into the role of heteroatoms and the structural motifs that contribute to CNS effects could inform the design and synthesis of novel CNS-acting drugs, potentially including derivatives of the compound (Saganuwan, 2017).